Cas no 2228206-28-6 (tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate
• CAS No: 2228206-28-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5891477
• PubChem ID: 165702789
• Update Time: 2025-10-28

tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate
• EN300-1876956
• tert-butyl N-[5-(3-amino-2-hydroxypropyl)-2-methylphenyl]carbamate
• 2228206-28-6

• Inchi： 1S/C15H24N2O3/c1-10-5-6-11(7-12(18)9-16)8-13(10)17-14(19)20-15(2,3)4/h5-6,8,12,18H,7,9,16H2,1-4H3,(H,17,19)
• InChI Key： IORFCIHHGFMWNP-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)CC(CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate

Introduction to Tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate (CAS No. 2228206-28-6)

Tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate, identified by its CAS number 2228206-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group, a 2-methylphenyl moiety, and a 3-amino-2-hydroxypropyl side chain, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate have been the focus of numerous studies aimed at understanding its pharmacological effects and exploring its potential as a lead compound in drug discovery. Recent advancements in chemical biology and medicinal chemistry have provided new insights into the mechanisms by which this compound interacts with biological targets, offering promising avenues for the development of novel therapeutic agents.

In particular, the tert-butyl group in the molecule enhances its stability and bioavailability, making it an attractive candidate for further investigation. The 2-methylphenyl ring contributes to its lipophilicity, which is often crucial for crossing biological membranes and achieving effective drug delivery. The 3-amino-2-hydroxypropyl side chain introduces both basic and hydrophilic properties, enabling complex interactions with various biological receptors and enzymes.

Recent research has highlighted the potential of carbamates as modulators of enzyme activity and as scaffolds for designing new drugs. Studies have demonstrated that carbamates can exhibit inhibitory effects on certain enzymes by forming stable complexes with their active sites. This property makes them valuable tools in the development of drugs targeting metabolic disorders, inflammation, and other diseases.

The structural motif of tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate has been explored in several contexts. For instance, modifications to the amino group or the hydroxyl group have been investigated to optimize its binding affinity and selectivity. These modifications are often guided by computational modeling and high-throughput screening techniques, which allow researchers to rapidly test numerous derivatives.

One notable area of research involves the use of this compound as a precursor in the synthesis of more complex molecules. By leveraging its reactive functional groups, chemists can introduce additional modifications or link it to other pharmacophores to create novel compounds with enhanced therapeutic potential. This approach is particularly valuable in drug discovery pipelines where rapid iteration and diversification of molecular structures are essential.

The biological activity of tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate has also been studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation and pain management, suggesting that this compound may have therapeutic applications in these areas. Additionally, its interaction with specific receptors or enzymes has been investigated to understand how it exerts its effects at a molecular level.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, are often employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and mass spectrometry (MS) allows for rigorous purification and characterization of the final product.

In conclusion, tert-butyl N-5-(3-amino-2-hydroxypropyl)-2-methylphenylcarbamate (CAS No. 2228206-28-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine. The ongoing exploration of this molecule underscores the importance of innovative approaches in drug discovery and highlights the contributions of synthetic chemists in creating novel therapeutic agents.